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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)ethanamine

Cat. No.: B136468 Get Quote

An In-depth Technical Guide to 2-(3-
Methoxyphenoxy)ethanamine
This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of 2-(3-Methoxyphenoxy)ethanamine, a key intermediate in the

pharmaceutical industry. The information is intended for researchers, scientists, and

professionals involved in drug development and organic synthesis.

Core Chemical Properties and Structure
2-(3-Methoxyphenoxy)ethanamine, with the CAS number 6487-86-1, is an organic compound

featuring a methoxyphenoxy group attached to an ethanamine moiety.[1][2] Its structure and

properties make it a valuable building block in the synthesis of more complex molecules.

Structural Identifiers
The structural identity of 2-(3-Methoxyphenoxy)ethanamine can be represented by several

standard notations:
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Identifier Value

IUPAC Name 2-(3-methoxyphenoxy)ethanamine

Molecular Formula C₉H₁₃NO₂[1][2]

SMILES COCc1cccc(OCCN)c1

InChI Key
InChI=1S/C9H13NO2/c1-12-8-4-2-3-7(11-6-5-

10)9-8

Physicochemical Properties
A summary of the key physicochemical properties of 2-(3-Methoxyphenoxy)ethanamine is

presented below. It is important to note that while some data is readily available, specific values

for melting point and a detailed solubility profile in various organic solvents are not extensively

reported in the public domain.

Property Value Source

Molecular Weight 167.21 g/mol [1]

Boiling Point 158-160 °C at 20 Torr [3]

Density 1.1 ± 0.1 g/cm³ [3]

Appearance Powder or liquid [2]

Purity Typically ≥97% [1][2]

Storage

Store in a tightly closed

container in a dry and cool

place.

[2]

Synthesis and Applications
Role as a Pharmaceutical Intermediate
2-(3-Methoxyphenoxy)ethanamine is primarily utilized as an intermediate in the synthesis of

pharmaceutical compounds.[1][3] Its chemical structure, containing a reactive amine group,

makes it a suitable precursor for the development of various therapeutic agents. Notably, it is a
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key component in the production of anti-arrhythmic drugs and medications for the treatment of

lung diseases.[3] It also plays a role in the synthesis of beta-blockers and other cardiovascular

drugs designed to manage hypertension and related heart conditions.[1]

Logical Relationship of 2-(3-Methoxyphenoxy)ethanamine in Drug Synthesis
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Role as a pharmaceutical intermediate.

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-(3-Methoxyphenoxy)ethanamine are

not widely available in peer-reviewed literature. However, a general approach for the synthesis

of its isomer, 2-(2-methoxyphenoxy)ethylamine, is described in patent literature. This process

typically involves the reaction of a corresponding methoxyphenol with a protected aminoethyl

halide, followed by deprotection. While a specific protocol for the 3-methoxy isomer is not

provided here, a similar synthetic strategy would likely be applicable.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing the direct biological activity or

associated signaling pathways of 2-(3-Methoxyphenoxy)ethanamine itself. Its significance in
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the scientific literature is predominantly as a precursor molecule in the synthesis of

pharmacologically active compounds. The biological effects of the final drug products, such as

beta-blockers, are well-characterized and involve the modulation of adrenergic receptor

signaling pathways. However, these activities are attributed to the final complex molecules

rather than the intermediate, 2-(3-Methoxyphenoxy)ethanamine. Further research would be

required to elucidate any intrinsic biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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